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Compound of Interest

Compound Name: Diisopropyl fumarate

Cat. No.: B1670629 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and disposal of diisopropyl fumarate. Adherence to these guidelines is crucial to minimize

risks and ensure a safe laboratory environment.

Introduction
Diisopropyl fumarate (CAS No. 7283-70-7) is a diester of fumaric acid and isopropanol. It is

commonly used as a monomer in polymer synthesis and as an intermediate in various organic

syntheses. While it offers valuable chemical properties, it is also classified as a hazardous

substance, requiring specific safety precautions. This document outlines the potential hazards,

recommended safety procedures, and emergency protocols associated with its use.

Hazard Identification and Classification
Diisopropyl fumarate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]
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Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P332+P313: If skin irritation occurs: Get medical advice/attention.[1]

P337+P313: If eye irritation persists: Get medical advice/attention.[1]

Data Presentation: Physical and Chemical
Properties & Toxicity Data
Quantitative data for diisopropyl fumarate and related compounds are summarized below for

easy comparison.

Table 1: Physical and Chemical Properties of Diisopropyl Fumarate
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Property Value

CAS Number 7283-70-7

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

Appearance Colorless liquid

Melting Point 2 °C

Boiling Point 110 °C at 12 mmHg

Table 2: Acute Toxicity Data

Substance Test Species Route Value

Diisopropyl

Fumarate
LD50 Not available Oral Not available

LD50 Not available Dermal Not available

LC50 Not available Inhalation Not available

Diethyl Fumarate LD50 Rat Oral 1780 mg/kg

Diisopropyl

Azodicarboxylate
ATE Rat Oral >2000 mg/kg

ATE Rat Inhalation >20 mg/l

ATE: Acute Toxicity Estimate. Data for related compounds are provided for reference and

should be interpreted with caution. The toxicological properties of diisopropyl fumarate have

not been fully investigated.

Experimental Protocols
The following are detailed protocols for common laboratory procedures involving diisopropyl
fumarate.
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General Handling and Dispensing Protocol
Objective: To safely handle and dispense diisopropyl fumarate for experimental use.

Materials:

Diisopropyl fumarate

Appropriate glassware (e.g., beaker, graduated cylinder, round-bottom flask)

Pipettes and pipette filler

Spatula (if handling any solids)

Fume hood

Personal Protective Equipment (see Section 5)

Procedure:

Ensure all work is conducted in a well-ventilated chemical fume hood.

Don all required personal protective equipment (PPE), including safety goggles, a lab coat,

and chemically resistant gloves (e.g., butyl rubber or Viton).

Place all necessary equipment inside the fume hood.

Carefully open the diisopropyl fumarate container, avoiding any splashes or generation of

aerosols.

Slowly pour the required amount of liquid into a suitable container. Use a funnel for transfers

to narrow-mouthed vessels.

If transferring small volumes, use a calibrated pipette with a pipette filler.

Immediately and securely close the diisopropyl fumarate container after dispensing.

Clean any minor drips or spills within the fume hood immediately with an absorbent material.
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Proceed with the experimental setup within the fume hood.

After completion of the task, decontaminate all used glassware and equipment.

Remove PPE in the correct order to avoid self-contamination and wash hands thoroughly

with soap and water.

Protocol for Synthesis of Diisopropyl Fumarate
Objective: To synthesize diisopropyl fumarate from fumaric acid and isopropyl alcohol. This

protocol is based on general esterification principles.

Materials:

Fumaric acid

Isopropyl alcohol (anhydrous)

p-Toluenesulfonic acid (catalyst)

Inert gas (e.g., Nitrogen or Argon)

Round-bottom flask

Reflux condenser

Heating mantle with stirrer

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Procedure:

Set up the reaction apparatus (round-bottom flask, reflux condenser, and heating mantle) in

a fume hood.
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Ensure a continuous flow of inert gas into the reaction flask.

To the round-bottom flask, add fumaric acid, an excess of isopropyl alcohol, and a catalytic

amount of p-toluenesulfonic acid.

Heat the mixture to reflux with stirring. The reaction temperature should be maintained

between 120-180°C.

Monitor the reaction progress by a suitable method (e.g., TLC or GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the excess isopropyl alcohol using a rotary evaporator.

Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with a saturated

sodium bicarbonate solution to neutralize the acid catalyst.

Separate the organic layer using a separatory funnel and dry it over anhydrous sodium

sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure to

obtain crude diisopropyl fumarate.

Purify the product by vacuum distillation.

Protocol for Copolymerization with Vinyl Monomers
Objective: To perform a radical copolymerization of diisopropyl fumarate with a vinyl

monomer (e.g., styrene).

Materials:

Diisopropyl fumarate (DiPF)

Styrene (St)

Radical initiator (e.g., AIBN)

Solvent (e.g., benzene or toluene)
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Polymerization tube or flask

Inert gas supply

Constant temperature bath

Precipitating solvent (e.g., methanol)

Procedure:

Place the desired amounts of DiPF, styrene, initiator, and solvent into a polymerization tube

or flask in a fume hood.

Degas the mixture by several freeze-pump-thaw cycles to remove oxygen, which can inhibit

radical polymerization.

Seal the polymerization vessel under vacuum or an inert atmosphere.

Immerse the vessel in a constant temperature bath set to the desired reaction temperature

(e.g., 60°C).

Allow the polymerization to proceed for the specified time.

After the reaction time, cool the vessel to stop the polymerization.

Open the vessel and pour the viscous solution into a large volume of a precipitating solvent

(e.g., methanol) with stirring to precipitate the copolymer.

Filter the precipitated polymer and wash it with fresh precipitating solvent.

Dry the polymer in a vacuum oven at a suitable temperature until a constant weight is

achieved.

Mandatory Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Don PPE
(Goggles, Lab Coat, Gloves)

Work in Fume Hood

Dispense Chemical

Perform Experiment

Decontaminate & Clean

Dispose of Waste

Doff PPE

Wash Hands
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Caption: General workflow for handling diisopropyl fumarate.
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Spill Occurs

Alert others & Evacuate Area
(if necessary)

Don Appropriate PPE

Contain Spill with
Absorbent Material
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Caption: Spill response protocol for diisopropyl fumarate.
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Skin Contact

Eye Contact

Skin Contact Remove Contaminated Clothing Wash with Soap & Water
for at least 15 minutes

Seek Medical Attention
if irritation persists

Eye Contact Rinse with Water for
several minutes Remove Contact Lenses Continue Rinsing Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to diisopropyl fumarate.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

acids.

Disposal:

Dispose of diisopropyl fumarate and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Do not dispose of down the drain or into the environment.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required. A face shield should be worn if there

is a risk of splashing.
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Skin Protection: A laboratory coat and appropriate chemically resistant gloves (e.g., butyl

rubber, Viton) must be worn. Inspect gloves for any signs of degradation or puncture before

use.

Respiratory Protection: Not typically required when working in a properly functioning

chemical fume hood. If working outside of a fume hood or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an organic vapor cartridge should be used.

Emergency Procedures
Spill: In case of a spill, evacuate the immediate area. Wearing appropriate PPE, contain the

spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material

into a sealed container for hazardous waste disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use

a direct stream of water, as it may spread the fire.

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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